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Compound of Interest

Compound Name: 2,4-Dimethyloxazole

CAS No.: 7208-05-1

Cat. No.: B1585046 Get Quote

CAS: 7208-05-1 | Formula: C₅H₇NO | Flash Point: ~43°C (109°F)[1]

Executive Safety Summary
2,4-Dimethyloxazole is a heterocyclic organic compound primarily used as a flavor

intermediate and chemical building block. While often perceived as a standard organic solvent,

its specific combination of flammability (Category 3) and volatility requires strict adherence to

static control and vapor management.

The Critical Risk: The flash point of ~43°C places it in a range where ambient laboratory

temperatures in warm climates or slight process heating can create explosive vapor/air

mixtures [1][2]. Furthermore, as an oxazole derivative, it possesses distinct odor characteristics

and potential respiratory irritation properties that necessitate containment.

Hazard Analysis & Physicochemical Drivers
Effective PPE selection is not arbitrary; it is dictacted by the molecule's physical properties.
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Property Value Safety Implication

Flash Point 43°C (Closed Cup)

Flammable Liquid. Vapors can

ignite near hot plates or static

discharges.[1] Grounding is

mandatory.[2]

Boiling Point 108°C

Moderate volatility.[1][3]

Vapors will accumulate in low-

flow areas, necessitating a

Fume Hood.

Reactivity Stable

Incompatible with strong

oxidizing agents and strong

acids.[1] Segregate storage

accordingly.

GHS Classification H226, H315, H319, H335

Irritating to skin, eyes, and

respiratory system.[1] Direct

contact causes inflammation;

inhalation causes mucosal

irritation.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for specific tasks involving this compound. Use the

following matrix to select gear based on the exposure potential.

Protective Layering Strategy
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Body Area
Routine Handling

(Small Scale <
100mL)

High Hazard / Spill

Cleanup (> 100mL
or Heating)

Technical Rationale

Respiratory

Fume Hood

(Required).[1] No

personal respirator

needed if sash is

<18".

Full-Face Respirator

with Organic Vapor

(Type A) cartridges.[1]

Engineering controls

(Hood) are the

primary defense

against H335

(Respiratory Irritation).

[1]

Hand Protection

Nitrile Gloves (Min

thickness 0.11mm).[1]

Change immediately

upon splash.

Silver Shield /

Laminate or Butyl

Rubber gloves.[1]

Standard nitrile offers

only "splash

protection" against

oxazoles.[1]

Prolonged contact

leads to permeation.

Eye/Face

Chemical Safety

Goggles.[1][4] (Safety

glasses are

insufficient for liquids).

Face Shield +

Goggles.[1]

Goggles seal against

vapors and splashes;

glasses leave gaps for

volatile entry.[1]

Body

Flame-Resistant (FR)

Lab Coat

(Cotton/Nomex).[1]

Tychem® Apron or

Suit.[1]

Synthetic blends

(polyester) can melt

into skin if flash

ignition occurs.[1]

Operational Protocol: Step-by-Step Handling
Phase 1: Pre-Operational Setup

Ventilation Check: Verify fume hood face velocity is between 80–100 fpm.

Static Control: If dispensing >1L, attach a grounding wire to the drum/container. 2,4-
Dimethyloxazole is a static accumulator.

Eliminate Ignition: Remove all nearby Bunsen burners or unrated hot plates.
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Phase 2: Active Manipulation (Synthesis/Aliquot)
Opening: Open the bottle slowly inside the hood to equalize pressure.

Transfer:

Preferred: Use a glass syringe with a Luer-lock needle for volumes < 20mL.[1]

Avoid: Pouring directly from the bottle, which increases surface area for vaporization.

Heating: If the reaction requires heat, use an oil bath or heating block with an external

temperature probe. Never heat a closed system containing this solvent.[5]

Phase 3: Post-Operation & Waste
Decontamination: Wipe the exterior of the bottle with a dry tissue, then a damp Kimwipe

before returning to storage.

Waste Segregation:

Stream A: Non-Halogenated Organic Solvents (for the liquid).

Stream B: Solid Waste (contaminated gloves/wipes).

Crucial: Do not mix with oxidizing acid waste (e.g., Nitric acid waste) to prevent exothermic

reaction.

Emergency Response Logic
Self-validating protocols for immediate reaction.

Scenario A: Skin Exposure
Immediate Action: Move to the sink/shower.

Doffing: Remove gloves while rinsing hands to prevent spreading the chemical to the wrist.

Flush: Rinse with lukewarm water for 15 minutes. Do not use hot water (opens pores) or cold

water (closes pores, trapping chemical).
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Scenario B: Spillage (> 50mL)
Evacuate: Clear the immediate area.

Ventilate: Ensure the fume hood is running at emergency flow (if equipped).

Contain: Use vermiculite or sand dams. Avoid combustible absorbents (sawdust) due to

flammability [3].

Visualized Workflows
Diagram 1: PPE Selection Decision Logic
This logic gate ensures you never under-protect based on the volume handled.[1]

Start: Assess Task

Volume > 100mL OR Heating?

Routine Handling

No

High Hazard Handling

Yes

Gloves: Nitrile (Splash)

Eyes: Chemical Goggles

Ventilation: Fume Hood

Gloves: Laminate/Butyl

Eyes: Goggles + Face Shield

Resp: Hood + Backup Respirator
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Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE based on procedural risk factors.

Diagram 2: Safe Handling Workflow
A closed-loop system for handling 2,4-Dimethyloxazole from storage to disposal.
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Dispensing/Synthesis

(Keep sash low)

Waste Segregation
(Non-Halogenated)Return Stock Bottle

Click to download full resolution via product page

Caption: Operational loop ensuring engineering controls are verified before any chemical

manipulation occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-4-dimethyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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